Cas no 2643368-60-7 (2-​Pyridinecarboxamide, 5-​(3-​formylphenyl)​-​N-​methyl-)

• Product Name: 2-​Pyridinecarboxamide, 5-​(3-​formylphenyl)​-​N-​methyl-
• CAS No: 2643368-60-7
• MF: C₁₄H₁₂N₂O₂
• MW: 240.26
• CID: 5077536
• Update Time: 2025-06-12

2-​Pyridinecarboxamide, 5-​(3-​formylphenyl)​-​N-​methyl- Chemical and Physical Properties

Names and Identifiers

• 2-​Pyridinecarboxamide, 5-​(3-​formylphenyl)​-​N-​methyl-

• Inchi： 1S/C14H12N2O2/c1-15-14(18)13-6-5-12(8-16-13)11-4-2-3-10(7-11)9-17/h2-9H,1H3,(H,15,18)
• InChI Key： XVACRCVSWRZNIK-UHFFFAOYSA-N
• SMILES： C1(=CC=CC(C2C=CC(=NC=2)C(NC)=O)=C1)C=O

Additional information on 2-​Pyridinecarboxamide, 5-​(3-​formylphenyl)​-​N-​methyl-

Comprehensive Overview of 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- (CAS No. 2643368-60-7)

In the realm of organic chemistry and pharmaceutical research, 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- (CAS No. 2643368-60-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and formylphenyl moieties, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly focusing on its synthesis, properties, and utility, making it a hot topic in contemporary scientific discussions.

The structural features of 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- include a pyridine ring substituted with a carboxamide group and a 3-formylphenyl moiety. This combination imparts distinct chemical reactivity and biological activity, which are critical for its role in medicinal chemistry. The presence of the formyl group offers a versatile handle for further functionalization, enabling the creation of derivatives with tailored properties.

One of the key areas where 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- is gaining attention is in the development of small-molecule inhibitors. Its ability to interact with specific biological targets makes it a promising candidate for drug design. Recent studies have explored its potential in modulating enzyme activity, which could lead to breakthroughs in treating various diseases. This aligns with the growing demand for targeted therapies and precision medicine, topics frequently searched by users in the pharmaceutical and biotech sectors.

From a synthetic perspective, the preparation of 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- involves multi-step organic transformations. Chemists often employ palladium-catalyzed cross-coupling reactions to assemble the pyridine and phenyl rings, followed by selective functionalization to introduce the formyl and methylamide groups. These methods are not only efficient but also align with the principles of green chemistry, a trending topic among environmentally conscious researchers.

The physicochemical properties of 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- are equally noteworthy. Its solubility, stability, and melting point are critical parameters for its handling and application in various settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely used to characterize this compound, ensuring its purity and consistency. These aspects are particularly relevant to quality control professionals and analytical chemists, who often search for compound characterization methods.

Beyond its pharmaceutical potential, 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- is also explored in material science. Its aromatic and polar functional groups make it a suitable building block for designing organic semiconductors and coordination polymers. These applications are in high demand due to the rapid advancement of flexible electronics and energy storage devices, areas that attract significant attention from both academia and industry.

In conclusion, 2-Pyridinecarboxamide, 5-(3-formylphenyl)-N-methyl- (CAS No. 2643368-60-7) represents a versatile and valuable compound with broad applications in drug discovery, material science, and beyond. Its unique structural features and functional groups make it a focal point for ongoing research, addressing some of the most pressing challenges in modern science. As interest in targeted molecular design and sustainable chemistry continues to grow, this compound is poised to play an increasingly important role in shaping the future of these fields.